1-(3-bromobenzoyl)-1'-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one

• IUPAC Name: 1'-(3-bromobenzoyl)-1-[2-(3-but-3-ynyldiazirin-3-yl)ethyl]-6-chlorospiro[3H-quinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C26H25BrClN5O2/c1-2-3-9-25(30-31-25)10-15-33-22-8-7-20(28)17-21(22)23(34)29-26(33)11-13-32(14-12-26)24(35)18-5-4-6-19(27)16-18/h1,4-8,16-17H,3,9-15H2,(H,29,34)
• InChI Key: WALQWNYMWMRPBS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(N=N1)CCN2C3=C(C=C(C=C3)Cl)C(=O)NC24CCN(CC4)C(=O)C5=CC(=CC=C5)Br
• Molecular Formula: C26H25BrClN5O2
• Molecular Weight: 554.9 g/mol

Description

1-(3-bromobenzoyl)-1'-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C26H25BrClN5O2 and its molecular weight is 554.87. The purity is usually 95%.
BenchChem offers high-quality 1-(3-bromobenzoyl)-1'-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-bromobenzoyl)-1'-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Cyclofunctionalization of Olefinic Urethanes and Ureas with Halogens : The compound 1-(3-bromobenzoyl)-1'-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is part of a broader class of chemicals where the cyclization of tetrahydropyridine derivatives with halogens leads to the formation of spiro[piperidine-4,4'(3'H)-quinazolin]-2'(1'H)-one derivatives. These derivatives exhibit significant reactivity and are crucial for developing various pharmaceutical and biochemical compounds (Takai et al., 1988).

• Synthesis and Ligand Evaluation : Similar spiro compounds have been synthesized and evaluated as ligands of the nociceptin receptor. While most compounds in this class exhibited partial agonistic activity, certain compounds demonstrated pure antagonistic properties, indicating the potential for targeted pharmacological interventions (Mustazza et al., 2006).

• Biological Activity of Spiro Derivatives : New derivatives of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1'-cyclohexane]-4(6H)-one were synthesized, exhibiting pronounced anti-monoamine oxidase and antitumor activities. These findings underscore the pharmaceutical potential of spiro compounds in treating various conditions (Markosyan et al., 2015).

Antimicrobial and Antifungal Activities

• Antimicrobial and Antifungal Properties : Novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives were synthesized and demonstrated potential antimicrobial activity against various bacterial and fungal strains, highlighting the importance of quinazolin derivatives in developing new antimicrobial agents (Babu et al., 2015).